Cas no 13278-26-7 (3-hydroxy-3-phenylpentanoic acid)
13278-26-7 structure
Product Name:3-hydroxy-3-phenylpentanoic acid
CAS No:13278-26-7
MF:C11H14O3
MW:194.227063655853
MDL:MFCD11935402
CID:220868
PubChem ID:297250
Update Time:2025-08-05
3-hydroxy-3-phenylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, b-ethyl-b-hydroxy-
- 3-hydroxy-3-phenylpentanoic acid
- 2-Oxy-2-phenyl-butan-carbonsaeure-(1)
- 3-Hydroxy-3-phenyl-valeriansaeure
- 3-hydroxy-3-phenyl-valeric acid
- 3-Hydroxy-3-phenylvaleric acid
- AC1L6RCO
- NSC168216
- SureCN295742
- SCHEMBL295742
- 3-Hydroxy-3-phenylpentanoic acid #
- AKOS011681908
- CS-0242567
- Z982131910
- EN300-252020
- DTXSID10304920
- 13278-26-7
- NSC-168216
- AABQFWMUVKJALN-UHFFFAOYSA-N
- 3-Hydroxy-3-phenylpentanoicacid
-
- MDL: MFCD11935402
- Inchi: 1S/C11H14O3/c1-2-11(14,8-10(12)13)9-6-4-3-5-7-9/h3-7,14H,2,8H2,1H3,(H,12,13)
- InChI Key: AABQFWMUVKJALN-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)(CC(=O)O)CC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.178
- Boiling Point: 348.7°C at 760 mmHg
- Flash Point: 178.9°C
- Refractive Index: 1.548
- PSA: 57.53
- LogP: 1.75890
3-hydroxy-3-phenylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1081366-5g |
3-Hydroxy-3-phenylpentanoic acid |
13278-26-7 | 95% | 5g |
$1372.0 | 2023-09-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313237-50mg |
3-Hydroxy-3-phenylpentanoic acid |
13278-26-7 | 95% | 50mg |
¥2539.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313237-100mg |
3-Hydroxy-3-phenylpentanoic acid |
13278-26-7 | 95% | 100mg |
¥3283.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313237-250mg |
3-Hydroxy-3-phenylpentanoic acid |
13278-26-7 | 95% | 250mg |
¥5054.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313237-500mg |
3-Hydroxy-3-phenylpentanoic acid |
13278-26-7 | 95% | 500mg |
¥8786.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313237-1g |
3-Hydroxy-3-phenylpentanoic acid |
13278-26-7 | 95% | 1g |
¥12355.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313237-2.5g |
3-Hydroxy-3-phenylpentanoic acid |
13278-26-7 | 95% | 2.5g |
¥22334.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313237-5g |
3-Hydroxy-3-phenylpentanoic acid |
13278-26-7 | 95% | 5g |
¥41310.00 | 2024-08-09 | |
| Enamine | EN300-252020-0.05g |
3-hydroxy-3-phenylpentanoic acid |
13278-26-7 | 95.0% | 0.05g |
$101.0 | 2025-03-21 | |
| Enamine | EN300-252020-0.1g |
3-hydroxy-3-phenylpentanoic acid |
13278-26-7 | 95.0% | 0.1g |
$152.0 | 2025-03-21 |
3-hydroxy-3-phenylpentanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:13278-26-7)3-hydroxy-3-phenylpentanoic acid
Order Number:A998127
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:25
Price ($):1235.0
Email:sales@amadischem.com
3-hydroxy-3-phenylpentanoic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
13278-26-7 (3-hydroxy-3-phenylpentanoic acid) Related Products
- 95711-60-7(3-(4-cyclohexylphenyl)-3-hydroxy-4-methylpentanoic acid)
- 57808-63-6(Cyclohexanecarboxylicacid, 2-hydroxy-2-phenyl-, (1R,2S)-rel-)
- 97616-63-2(STEARAMIDOPROPYL CETEARYL DIMONIUM TOSYLATE)
- 5453-58-7(3-hydroxy-3-phenylheptanoic Acid)
- 78620-93-6(Benzenepropanoic acid, b-cyclohexyl-b-hydroxy-)
- 95711-61-8((+-)-beta-(p-Cyclohexylphenyl)-beta-(m-tolyl)hydracrylic acid)
- 3609-48-1(3-hydroxy-3,3-diphenylpropanoic acid)
- 89358-18-9(3-Hydroxy-3-phenyl-5-hexenoic acid)
- 3759-31-7(3-hydroxy-3-phenylbutanoic acid)
- 32858-92-7(4-hydroxy-4,4-diphenylbutanoic Acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:13278-26-7)3-hydroxy-3-phenylpentanoic acid
Purity:99%
Quantity:5g
Price ($):1235.0